1-allyl-5-{[5-(2-bromo-4-methylphenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5Z)-5-[[5-(2-bromo-4-methylphenyl)furan-2-yl]methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C19H15BrN2O3S/c1-3-8-22-18(24)14(17(23)21-19(22)26)10-12-5-7-16(25-12)13-6-4-11(2)9-15(13)20/h3-7,9-10H,1,8H2,2H3,(H,21,23,26)/b14-10-
• InChI Key: DUQZIDGCDRFHLR-UVTDQMKNSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C3C(=O)NC(=S)N(C3=O)CC=C)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)NC(=S)N(C3=O)CC=C)Br
• Molecular Formula: C19H15BrN2O3S
• Molecular Weight: 431.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an allyl group (a carbon-carbon double bond with a methyl group attached), a bromo-methylphenyl group (a benzene ring with a bromine and a methyl group attached), a furyl group (a five-membered ring containing oxygen), a methylene group (a carbon atom with two hydrogen atoms), and a pyrimidinedione group (a six-membered ring with two oxygen atoms and a nitrogen atom).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a large number of atoms. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the allyl group might participate in reactions such as allylic substitution or oxidation. The bromo-methylphenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of intermolecular forces.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific information, it’s hard to comment on the exact hazards it might pose.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its behavior in biological systems.